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Abstract
Thiocystine, a trisulfide analog of the amino acid cystine, is an emerging molecule of interest

in the field of redox biology and sulfur metabolism. Characterized by a reactive sulfane sulfur

atom, thiocystine is posited to play a significant role as a perthiogen, a donor of sulfane sulfur

to biological systems. This technical guide provides a comprehensive overview of the current

understanding of thiocystine, from its fundamental chemical properties to its known and

putative biological functions. We delve into its metabolic pathways, potential antioxidant and

signaling roles, and prospective applications in drug development. Detailed experimental

protocols for its synthesis and characterization are provided, alongside visual representations

of its metabolic and potential signaling pathways to facilitate a deeper understanding for

researchers and professionals in the life sciences. While direct research on thiocystine is still

in its nascent stages, this guide synthesizes the available data and extrapolates potential
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functions based on the well-established roles of analogous persulfides and trisulfides, offering a

foundational resource for future investigations into this intriguing biomolecule.

Discovery and Physicochemical Properties
Thiocystine, chemically known as (2R)-2-amino-3-[[(2R)-2-amino-2-

carboxyethyl]trisulfanyl]propanoic acid, is a naturally occurring trisulfide analog of cystine.[1] It

is a relatively stable molecule that has been identified in the hydrolysis of proteins.[1] The

defining feature of thiocystine is its central sulfane sulfur atom, which is a sulfur atom

covalently bonded to two other sulfur atoms and exists in a 0 or -1 oxidation state.[2] This

configuration makes thiocystine a potent donor of sulfane sulfur to thiophilic acceptors, a

function described as a "perthiogen" or "persullide" activity.[3]

Table 1: Physicochemical Properties of Thiocystine[1]

Property Value

Molecular Formula C6H12N2O4S3

Molecular Weight 272.37 g/mol

CAS Number 14172-54-4

Appearance Solid

Hydrogen Bond Donor Count 4

Hydrogen Bond Acceptor Count 9

Rotatable Bond Count 8

Metabolism of Thiocystine
The metabolic fate of thiocystine has been primarily elucidated in microorganisms, with

emerging suggestions of its relevance in mammalian systems.

Metabolism in Escherichia coli
Studies using L-[sulfane-35S]thiocystine in E. coli have demonstrated that this trisulfide can

serve as a sole source of sulfur for the bacterium.[4] The labeled sulfane sulfur from
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thiocystine is incorporated into cysteine and other sulfur-containing cellular components.[4]

Isotope tracing experiments with L-[sulfane-34S]thiocystine and [3,3-2H2]serine revealed that

approximately half of the newly synthesized cysteine incorporated into macromolecules is

derived directly from thiocystine without the cleavage of the carbon-sulfur bond.[4] The

remaining portion is biosynthesized de novo from serine and 34S-enriched hydrogen sulfide

(H₂S).[4]

The proposed initial step in the metabolism of thiocystine by E. coli is the beta-elimination of

pyruvate, a reaction characteristic of the enzyme beta-cystathionase.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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